Cas no 2229612-13-7 (O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine)

O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine structure
2229612-13-7 structure
Product Name:O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine
CAS No:2229612-13-7
MF:C11H19N3O
MW:209.288062334061
CID:6556580
PubChem ID:165859626
Update Time:2025-07-27

O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine
    • O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
    • EN300-1779424
    • 2229612-13-7
    • Inchi: 1S/C11H19N3O/c1-11(2,7-15-12)10-8-5-3-4-6-9(8)13-14-10/h3-7,12H2,1-2H3,(H,13,14)
    • InChI Key: VENQIWLUWZQADN-UHFFFAOYSA-N
    • SMILES: O(CC(C)(C)C1C2=C(CCCC2)NN=1)N

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.9Ų

O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1779424-1g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
1g
$1742.0 2023-09-20
Enamine
EN300-1779424-5g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
5g
$5056.0 2023-09-20
Enamine
EN300-1779424-10g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
10g
$7497.0 2023-09-20
Enamine
EN300-1779424-0.05g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
0.05g
$1464.0 2023-09-20
Enamine
EN300-1779424-0.1g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
0.1g
$1533.0 2023-09-20
Enamine
EN300-1779424-0.25g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
0.25g
$1604.0 2023-09-20
Enamine
EN300-1779424-0.5g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
0.5g
$1673.0 2023-09-20
Enamine
EN300-1779424-1.0g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
1g
$1742.0 2023-05-26
Enamine
EN300-1779424-2.5g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
2.5g
$3417.0 2023-09-20
Enamine
EN300-1779424-5.0g
O-[2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propyl]hydroxylamine
2229612-13-7
5g
$5056.0 2023-05-26

Additional information on O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine

Recent Advances in the Study of O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine (CAS: 2229612-13-7)

In recent years, the compound O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine (CAS: 2229612-13-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indazole-derived structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor for novel drug candidates. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic hydrogenation to achieve high efficiency. The compound's structural integrity has been confirmed using nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its suitability for further biological evaluation.

Biological studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. Preliminary in vitro assays demonstrated a significant reduction in prostaglandin E2 (PGE2) production, suggesting its potential as an anti-inflammatory agent. Additionally, its hydroxylamine moiety has been hypothesized to contribute to its reactive oxygen species (ROS)-scavenging properties, which could be beneficial in oxidative stress-related diseases.

Further investigations into the pharmacokinetic profile of O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine have highlighted its favorable absorption and distribution characteristics. Animal studies have indicated good oral bioavailability and a relatively long half-life, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential toxicity in higher doses remain areas of active research.

In the context of drug development, this compound has been explored as a scaffold for designing novel therapeutics. Its indazole core has been modified to enhance binding affinity and selectivity for various biological targets. For example, derivatives of this compound have shown promise in targeting protein kinases involved in cancer progression. Recent patent filings and preclinical studies underscore its versatility and potential for commercialization in the near future.

Despite these advancements, several questions remain unanswered. The exact mechanism of action, particularly its interaction with non-enzymatic targets, requires further elucidation. Additionally, long-term safety studies and clinical trials are necessary to validate its therapeutic efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, O-2-methyl-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propylhydroxylamine (CAS: 2229612-13-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for understanding disease mechanisms and developing new therapeutic interventions. Continued research and development efforts will be crucial in unlocking its full potential and addressing the remaining challenges.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd